Cas no 88168-03-0 (Aziridine, 1-(1,3-benzodioxol-5-ylmethyl)-)

88168-03-0 structure
Product name:Aziridine, 1-(1,3-benzodioxol-5-ylmethyl)-
Aziridine, 1-(1,3-benzodioxol-5-ylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- Aziridine, 1-(1,3-benzodioxol-5-ylmethyl)-
- 1-(1,3-benzodioxol-5-ylmethyl)aziridine
- 88168-03-0
- 1-[(2H-1,3-Benzodioxol-5-yl)methyl]aziridine
- DTXSID60830062
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- Inchi: InChI=1S/C10H11NO2/c1-2-9-10(13-7-12-9)5-8(1)6-11-3-4-11/h1-2,5H,3-4,6-7H2
- InChI Key: WLELQNBVRDATHF-UHFFFAOYSA-N
- SMILES: C1CN1CC2=CC3=C(C=C2)OCO3
Computed Properties
- Exact Mass: 177.078978594g/mol
- Monoisotopic Mass: 177.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 21.5Ų
Aziridine, 1-(1,3-benzodioxol-5-ylmethyl)- Related Literature
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Maria Adobes-Vidal,Harriet Pearce,Patrick R. Unwin Phys. Chem. Chem. Phys., 2017,19, 17827-17833
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Huy Quang Lê,Yibo Ma,Marc Borrega,Herbert Sixta Green Chem., 2016,18, 5466-5476
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Ryoji Kusaka,Yoshiya Inokuchi,Takayuki Ebata Phys. Chem. Chem. Phys., 2009,11, 9132-9140
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Sushant Kumar Behera,Pritam Deb Phys. Chem. Chem. Phys., 2020,22, 19139-19146
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